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Abstract
2-Sulfo-beta-alanine is a sulfonated derivative of the naturally occurring beta-amino acid, beta-

alanine. The introduction of a sulfonic acid group significantly modifies the physicochemical

properties of the parent molecule, enhancing its acidity and aqueous solubility. These

characteristics make it a valuable building block in medicinal chemistry and biotechnology,

particularly in applications requiring the modification of molecules to improve their water

solubility. This technical guide provides a comprehensive overview of the known

physicochemical properties of 2-sulfo-beta-alanine, details on its synthesis, and general

experimental protocols for its characterization. Due to a lack of specific publicly available

quantitative data for 2-sulfo-beta-alanine, this guide also presents data for the parent

compound, beta-alanine, as a point of reference and discusses the anticipated effects of

sulfonation.

Introduction
Beta-alanine is a non-proteinogenic amino acid that serves as a precursor to the synthesis of

carnosine, a dipeptide with important physiological roles, including pH buffering in muscle

tissue. The chemical modification of beta-alanine can lead to derivatives with unique properties

for various scientific applications. 2-Sulfo-beta-alanine, with the addition of a sulfonic acid

functional group, is a prime example of such a derivative. Its enhanced hydrophilic nature

makes it a key component in the development of water-soluble dyes, bioconjugates, and other
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labeled molecules for use in aqueous environments[1][2][3]. This guide aims to consolidate the

available information on the physicochemical properties of 2-sulfo-beta-alanine to support its

application in research and development.

Chemical and Physical Properties
The fundamental chemical and physical properties of 2-sulfo-beta-alanine are summarized in

Table 1. For comparative purposes, the known properties of beta-alanine are provided in Table

2.

Table 1: Physicochemical Properties of 2-Sulfo-beta-alanine

Property Value Reference

IUPAC Name 3-Amino-2-sulfopropanoic acid N/A

Molecular Formula C₃H₇NO₅S [1]

Molecular Weight 169.16 g/mol [1]

Appearance
White crystalline solid

(presumed)
N/A

pKa Values Data not available N/A

Solubility High in water (qualitative) [1][2][3]

Melting Point Data not available N/A

Boiling Point Data not available N/A

LogP Data not available N/A

Note: "N/A" indicates that specific experimental data for 2-sulfo-beta-alanine was not found in

the public domain during the literature search.

Table 2: Physicochemical Properties of Beta-alanine
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Property Value Reference

Molecular Formula C₃H₇NO₂ [4]

Molecular Weight 89.09 g/mol [5]

Appearance White crystalline powder [5]

pKa₁ (-COOH) 3.55 [4]

pKa₂ (-NH₃⁺) 10.24 [4]

Solubility in Water 545 g/L (at 25 °C) [5]

Melting Point 200 °C (decomposes) [5]

LogP -3.05 [5]

The presence of the sulfonic acid group in 2-sulfo-beta-alanine is expected to significantly

lower the pKa of the acidic proton compared to the carboxylic acid proton of beta-alanine,

making it a much stronger acid. Consequently, its aqueous solubility is anticipated to be even

higher than that of beta-alanine.

Synthesis of 2-Sulfo-beta-alanine
A one-step synthesis of alpha-sulfo-beta-amino acids, including 2-sulfo-beta-alanine, has been

reported[6]. While the detailed experimental protocol is not available in the abstract, the

general approach involves the oxidation of cysteine[6].

Below is a generalized workflow for such a synthesis, based on common organic chemistry

principles.

Cysteine

Oxidation Reaction

Strong Oxidizing Agent
(e.g., peroxy acids)

Purification
(e.g., recrystallization, chromatography) 2-Sulfo-beta-alanine

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://en.wikipedia.org/wiki/%CE%92-Alanine
https://pubchem.ncbi.nlm.nih.gov/compound/Beta-Alanine
https://pubchem.ncbi.nlm.nih.gov/compound/Beta-Alanine
https://en.wikipedia.org/wiki/%CE%92-Alanine
https://en.wikipedia.org/wiki/%CE%92-Alanine
https://pubchem.ncbi.nlm.nih.gov/compound/Beta-Alanine
https://pubchem.ncbi.nlm.nih.gov/compound/Beta-Alanine
https://pubchem.ncbi.nlm.nih.gov/compound/Beta-Alanine
https://pubmed.ncbi.nlm.nih.gov/5678609/
https://pubmed.ncbi.nlm.nih.gov/5678609/
https://www.benchchem.com/product/b613136?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A generalized workflow for the synthesis of 2-sulfo-beta-alanine.

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of 2-

sulfo-beta-alanine are not readily available. However, standard methodologies can be applied.

Determination of pKa Values
The pKa values of 2-sulfo-beta-alanine can be determined by potentiometric titration.

Prepare an aqueous solution
of 2-sulfo-beta-alanine

Titrate with a standard solution
of a strong base (e.g., NaOH) Monitor pH using a calibrated pH meter Plot pH versus volume of titrant added Determine pKa values from the

half-equivalence points on the titration curve

Click to download full resolution via product page

Workflow for the determination of pKa values by potentiometric titration.

Determination of Aqueous Solubility
The equilibrium solubility of 2-sulfo-beta-alanine in water can be determined using the shake-

flask method.

Add excess 2-sulfo-beta-alanine
to a known volume of water

Agitate the mixture at a constant
temperature until equilibrium is reached

Separate the saturated solution
from the undissolved solid (e.g., by filtration or centrifugation)

Determine the concentration of
2-sulfo-beta-alanine in the saturated solution

(e.g., by HPLC or spectrophotometry)

Click to download full resolution via product page

Workflow for the determination of aqueous solubility by the shake-flask method.

Stability Assessment
The stability of 2-sulfo-beta-alanine can be assessed under various conditions (e.g., different

pH values and temperatures) over time.

Prepare solutions of 2-sulfo-beta-alanine
at different pH values and temperatures

Incubate the solutions for
predefined time intervals Withdraw aliquots at each time point

Analyze the concentration of
2-sulfo-beta-alanine in each aliquot

(e.g., by HPLC)

Determine the degradation rate
and identify any degradation products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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